Cas no 888721-65-1 (1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid)

1-(4-Fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid is a fluorinated pyridine derivative with a carboxylic acid functional group, offering versatile reactivity for synthetic applications. Its structural features, including the 4-fluorophenyl and 6-methyl substituents, enhance its potential as a building block in pharmaceutical and agrochemical intermediates. The compound's oxo-pyridine core provides a stable scaffold for further functionalization, while the carboxylic acid group enables conjugation or salt formation. Its well-defined molecular architecture ensures consistent performance in heterocyclic chemistry, making it valuable for research in medicinal chemistry and material science. The fluorine substituent may contribute to improved metabolic stability in bioactive molecules. This compound is typically characterized by high purity and reliable synthetic reproducibility.

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid structure

888721-65-1 structure

Product Name:1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid

CAS No:888721-65-1

MF:C₁₃H₁₀FNO₃

MW:247.221807003021

MDL:MFCD12546365

CID:1933520

PubChem ID:21081529

Update Time:2025-06-30

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorophenyl)-6-methyl-2-oxopyridine-3-carboxylic acid
- 1-(4-fluorophenyl)-6-Methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
- 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid
- 1-(4-Fluorophenyl)-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarboxylic acid (ACI)
- SY125728
- 888721-65-1
- DTXSID40610607
- AKOS022350834
- 1-(4-fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylicacid
- BTPCWSQBSXUYHV-UHFFFAOYSA-N
- CS-B1047
- PB43743
- MFCD12546365
- DS-19514
- C13H10FNO3
- C76984
- SCHEMBL679510
- DB-110937
- MDL： MFCD12546365
- Inchi： 1S/C13H10FNO3/c1-8-2-7-11(13(17)18)12(16)15(8)10-5-3-9(14)4-6-10/h2-7H,1H3,(H,17,18)
- InChI Key： BTPCWSQBSXUYHV-UHFFFAOYSA-N
- SMILES： O=C(C1C(=O)N(C2C=CC(F)=CC=2)C(C)=CC=1)O

Computed Properties

Exact Mass: 247.06447134g/mol
Monoisotopic Mass: 247.06447134g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 434
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 57.6Å²

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM255591-1g	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid	888721-65-1	95+%	1g	$608	2021-08-04
Chemenu	CM255591-250mg	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid	888721-65-1	95+%	250mg	$73	2022-05-27
Chemenu	CM255591-1g	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid	888721-65-1	95+%	1g	$181	2022-05-27
Chemenu	CM255591-5g	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid	888721-65-1	95+%	5g	$647	2022-05-27
Chemenu	CM255591-10g	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid	888721-65-1	95+%	10g	$1098	2022-05-27
abcr	AB528653-250 mg	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid; .	888721-65-1		250MG	€175.30	2022-07-29
abcr	AB528653-1 g	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid; .	888721-65-1		1g	€314.00	2022-07-29
abcr	AB528653-5 g	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid; .	888721-65-1		5g	€949.10	2022-07-29
TRC	F792160-10mg	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic Acid	888721-65-1		10mg	$ 50.00	2022-06-04
TRC	F792160-50mg	1-(4-Fluorophenyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic Acid	888721-65-1		50mg	$ 185.00	2022-06-04

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Production Method

Production Method 1

1175127-62-4

888721-65-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 16 h, 100 °C

Reference

Route Design and Development of a MET Kinase Inhibitor: A Copper-Catalyzed Preparation of an N1-Methylindazole

Kallman, Neil J.; Liu, Chin; Yates, Matthew H.; Linder, Ryan J.; Ruble, J. Craig; et al, Organic Process Research & Development, 2014, 18(4), 501-510

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Raw materials

3-Pyridinecarbonitrile, 1-(4-fluorophenyl)-1,2-dihydro-6-methyl-2-oxo-

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid Preparation Products

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (888721-65-1)

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Additional information on 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid

Recent Advances in the Study of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (CAS: 888721-65-1)

1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (CAS: 888721-65-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been investigated for its role in modulating specific biological pathways, particularly those involving inflammation and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This suggests its potential utility in the development of next-generation anti-inflammatory drugs with improved selectivity and reduced side effects.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A preclinical study conducted by researchers at the National Cancer Institute (NCI) revealed that certain analogs of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid demonstrate promising activity against various cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.

The synthesis of 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and scalability while reducing environmental impact. The new method employs green chemistry principles, such as the use of catalytic reagents and solvent-free conditions, making it more suitable for industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid. Issues such as pharmacokinetic properties, bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance these characteristics while maintaining the compound's biological activity.

In conclusion, 1-(4-fluorophenyl)-6-methyl-2-oxo-pyridine-3-carboxylic acid (CAS: 888721-65-1) represents a versatile scaffold with significant potential in drug discovery. Its dual role in inflammation and oncology, coupled with advances in synthetic methodologies, positions it as a valuable candidate for future therapeutic development. Continued research in this area is expected to yield novel compounds with improved efficacy and safety profiles, addressing unmet medical needs in various disease areas.